Cas no 2229241-14-7 (4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline)

• Product Name: 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline
• CAS No: 2229241-14-7
• MF: C₁₀H₁₅FN₂O
• MW: 198.237305879593
• CID: 5979302
• PubChem ID: 165856718
• Update Time: 2025-07-16

4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline
• EN300-1757004
• 4-[1-(aminooxy)ethyl]-2-fluoro-N,N-dimethylaniline
• 2229241-14-7

• Inchi： 1S/C10H15FN2O/c1-7(14-12)8-4-5-10(13(2)3)9(11)6-8/h4-7H,12H2,1-3H3
• InChI Key： GVNMAYDOSUATRJ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N(C)C)C(C)ON

Computed Properties

• Exact Mass: 198.11684127g/mol
• Monoisotopic Mass: 198.11684127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.5Ų

Additional information on 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline

Introduction to 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229241-14-7)

4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline, identified by the Chemical Abstracts Service Number (CAS No.) 2229241-14-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a unique structural framework, which includes a fluorinated aromatic ring, an N,N-dimethylamino substituent, and an aminooxyethyl side chain. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a valuable candidate for further investigation in drug discovery and therapeutic development.

The molecular structure of 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline consists of a benzene ring substituted at the 2-position with a fluorine atom. This fluorine moiety is known to enhance metabolic stability and binding affinity in many pharmaceutical compounds. Additionally, the N,N-dimethylamino group contributes to basicity and potential interactions with biological targets such as enzymes and receptors. The aminooxyethyl side chain introduces both hydrophilic and hydrophobic characteristics, which can influence solubility and bioavailability. Such structural features make this compound a promising scaffold for designing novel therapeutic agents.

In recent years, there has been growing interest in the development of fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The fluorine atom at the 2-position of the benzene ring in 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline is strategically positioned to interact with biological targets in a manner that optimizes drug efficacy. Studies have shown that fluorine substitution can lead to increased lipophilicity, reduced metabolic clearance, and improved binding affinity, all of which are critical factors in drug design. The N,N-dimethylamino group further enhances these properties by facilitating hydrogen bonding and ionic interactions with biological targets.

The aminooxyethyl side chain in 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline adds an additional layer of complexity to its biological activity. Aminooxy groups are known to participate in various chemical reactions, including oxidation-reduction processes and coupling reactions with other biomolecules. This functionality makes it possible for the compound to interact with biological systems in multiple ways, potentially leading to diverse therapeutic effects. For instance, the ability of aminooxy groups to form stable bonds with other molecules could be exploited in the development of prodrugs or bioconjugates.

Recent research has highlighted the potential applications of 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline in the treatment of various diseases. One area of particular interest is its use as an intermediate in the synthesis of more complex pharmacophores. By serving as a building block, this compound can be modified further to create novel molecules with enhanced biological activity. For example, researchers have explored its use in developing kinase inhibitors, which are important for treating cancers and inflammatory diseases. The combination of the fluorine atom, N,N-dimethylamino group, and aminooxyethyl side chain provides a versatile platform for designing molecules that target specific enzymatic pathways.

Another promising application lies in its potential use as an antioxidant or free radical scavenger. The presence of both electron-withdrawing (fluorine) and electron-donating (amine) groups suggests that 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline could exhibit antioxidant properties by stabilizing reactive oxygen species. This is particularly relevant given the increasing evidence linking oxidative stress to various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Further studies are needed to fully elucidate its antioxidant potential and mechanisms of action.

The synthesis of 4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps typically include fluorination of the aromatic ring, introduction of the N,N-dimethylamino group, and attachment of the aminooxyethyl side chain. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve these transformations efficiently. The challenge lies in maintaining regioselectivity and minimizing side reactions, especially when dealing with sensitive functional groups like fluorine-containing aromatic rings.

In conclusion,4-1-(aminooxy)ethyl-2-fluoro-N,N-dimethylaniline (CAS No. 2229241-14-7) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features—comprising a fluorinated aromatic ring, an N,N-dimethylamino substituent, and an aminooxyethyl side chain—make it a versatile scaffold for drug discovery. The compound’s ability to interact with biological targets through multiple mechanisms positions it as a promising candidate for treating various diseases, including cancers, inflammatory disorders, and neurodegenerative conditions. Continued research into its synthesis, pharmacological properties, and therapeutic applications will further enhance our understanding of its potential contributions to medicine.